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Compound of Interest

Compound Name: Guanidine, monobenzoate

Cat. No.: B15178269

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, potential
synthesis, and known biological context of Guanidine, monobenzoate (CAS 26739-54-8). The
information is intended to support research, development, and safety assessments involving
this compound.

Core Properties and Physicochemical Data

Guanidine, monobenzoate, also known as Guanidinium benzoate, is the salt formed from the
strong organic base guanidine and benzoic acid.[1] Its chemical structure consists of a
guanidinium cation and a benzoate anion.[1] At physiological pH, guanidine exists
predominantly in its protonated form, guanidinium.[2]

Table 1: Physicochemical Properties of Guanidine, Monobenzoate
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Property Value Source(s)
CAS Number 26739-54-8 [31[4]
Molecular Formula CsH11N302 (or C7HeO2:CHsNs)  [1][3][4]
Molecular Weight 181.19 g/mol [11[3114]
IUPAC Name benzoic acid;guanidine [1][5]
Guanidinium benzoate,
Guanidine, benzoate (1:1),
Synonyms — . [31[51[6]
Benzoic acid, compd. with
guanidine
Boiling Point 249.3°C at 760 mmHg [B1I51[7]
Flash Point 111.4°C [31[7]
Vapor Pressure 0.0122 mmHg at 25°C [31[7]
LogP -1.0281 [3]
Polar Surface Area (PSA) 117.64 A2 [3]
Appearance Solid [8]
DNOSZYUZVCJILMM-
InChl Key [1][5]

UHFFFAOYSA-N

| Canonical SMILES | C1=CC=C(C=C1)C(=0)0.C(=N)(N)N |[1][5] |

Experimental Protocols: Synthesis

A specific, detailed experimental protocol for the synthesis of Guanidine, monobenzoate is

not readily available in the reviewed literature. However, its formation as a salt suggests a

straightforward acid-base reaction. A generalized protocol is proposed below.

General Synthesis of Guanidine, Monobenzoate

The synthesis of Guanidine, monobenzoate can be achieved through the direct reaction of

guanidine (or a salt thereof, like guanidine hydrochloride) with benzoic acid.
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Materials:

Guanidine Hydrochloride
Sodium Hydroxide (or another suitable base)
Benzoic Acid

Suitable solvent (e.g., Ethanol, Water)

Procedure:

Preparation of Guanidine Free Base: If starting with guanidine hydrochloride, the free base is
typically generated in situ or in a separate step. This is achieved by reacting guanidine
hydrochloride with a stoichiometric amount of a strong base like sodium hydroxide in a
suitable solvent.

Reaction: A solution of benzoic acid in a minimal amount of solvent is added dropwise to the
solution of guanidine free base under stirring.

Salt Formation: The reaction is typically exothermic. The mixture is stirred at room
temperature to ensure complete reaction.

Isolation: The resulting salt, Guanidine, monobenzoate, may precipitate out of the solution
upon cooling, or the solvent may be removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from an appropriate
solvent to yield the final, pure product.
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General Synthesis Workflow for Guanidine, Monobenzoate
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Caption: General workflow for the synthesis of Guanidine, monobenzoate.
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Biological and Pharmacological Properties

While specific studies on the biological activity of Guanidine, monobenzoate are limited, the
guanidine moiety is a key functional group in a vast number of biologically active compounds.
[9][10] Guanidine-containing molecules are of significant interest in drug development due to
their diverse pharmacological properties.[9]

General Activities of Guanidine Derivatives:

» Anti-inflammatory: Certain guanidine compounds act as inhibitors of nitric oxide synthase
and can reduce oxidative stress.[1][9]

» Antimicrobial: Various natural and synthetic guanidine derivatives exhibit broad-spectrum
antibacterial and antifungal properties.[1][11][12]

o CNS Activity: Guanidine itself is used to treat muscle weakness in Lambert-Eaton
myasthenic syndrome by inhibiting presynaptic voltage-gated potassium channels, which
enhances acetylcholine release.[13][14]

e Enzyme Inhibition: The guanidinium group's ability to form strong non-covalent interactions
allows it to bind to enzyme active sites, leading to the inhibition of various enzymes,
including Na+/H+ exchangers.[9][10]

o Other Therapeutic Areas: Guanidine derivatives have been investigated as antithrombotic,
antidiabetic, and chemotherapeutic agents.[9] Some have also been found to modulate
platelet aggregation.[15]

The biological activity of Guanidine, monobenzoate would be influenced by the combined
properties of the guanidinium cation and the benzoate anion. Benzoic acid and its derivatives
are known for their antimicrobial properties.
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Potential Biological Activities of Guanidine-Containing Compounds
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Caption: Overview of diverse biological roles of the guanidine functional group.

Safety and Handling

Based on available safety information for guanidinium salts and benzoic acid derivatives,
Guanidine, monobenzoate should be handled with care in a laboratory setting.

e General Precautions: Avoid contact with skin and eyes.[3] Prevent the formation of dust and
aerosols.[3] Use in a well-ventilated area or under a fume hood.[16]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[3][17]

 Stability: The compound is stable under recommended storage conditions.[3]

o Toxicology: It is classified as harmful if ingested.[8] Guanidine itself can have side effects
when used therapeutically.[13]

It is crucial to consult the specific Safety Data Sheet (SDS) for Guanidine, monobenzoate
before handling for detailed safety, disposal, and emergency information.

Conclusion

Guanidine, monobenzoate (CAS 26739-54-8) is a simple salt with well-defined
physicochemical properties. While specific experimental and biological data for this exact
compound are sparse in the public domain, its constituent parts—the guanidinium ion and the
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benzoate anion—are well-characterized. The guanidine moiety is a privileged structure in
medicinal chemistry, associated with a wide array of pharmacological activities.[9] This
suggests that Guanidine, monobenzoate could be a valuable starting point or intermediate for
chemical synthesis and a candidate for biological screening in various therapeutic areas,
particularly in antimicrobial and anti-inflammatory research. Further investigation is required to
elucidate its specific biological mechanism of action and pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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